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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814 Get Quote

SGC2085 Hydrochloride Technical Support
Center
This technical support center provides essential information for the long-term storage, stability,

and use of SGC2085 hydrochloride. It includes troubleshooting guides and frequently asked

questions to assist researchers, scientists, and drug development professionals in their

experiments.

Storage and Stability Data
Proper storage of SGC2085 hydrochloride is crucial for maintaining its integrity and ensuring

reproducible experimental results. The following table summarizes the recommended storage

conditions and stability data.

Parameter Condition Duration

Long-Term Storage (Solid) -20°C ≥ 4 years[1]

Stock Solutions (in Solvent) -80°C 1 year[2]

-20°C 1 month[2]

Shipping Wet ice (in the continental US) As required
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Solubility Data
Solvent Concentration

DMF 30 mg/mL[1]

DMSO 30 mg/mL[1]

Ethanol 30 mg/mL[1]

Ethanol:PBS (pH 7.2) (1:10) 0.1 mg/mL[1]

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common questions and potential issues that may arise during the

handling and use of SGC2085 hydrochloride.

Q1: My SGC2085 hydrochloride powder won't dissolve properly in my chosen solvent. What

should I do?

A1: First, ensure you are using a recommended solvent such as DMSO, DMF, or Ethanol at a

concentration of up to 30 mg/mL.[1] If you still experience solubility issues:

Use fresh, anhydrous solvent: DMSO, in particular, is hygroscopic and absorbing moisture

can reduce the solubility of the compound.[2]

Gentle warming and vortexing: Briefly warm the solution and vortex to aid dissolution.

Sonication: A brief period of sonication can also help to break up any clumps and facilitate

dissolution.

Q2: I am observing inconsistent or no activity of SGC2085 hydrochloride in my cellular

assays. What could be the cause?

A2: Several factors could contribute to a lack of activity:

Improper Storage: Verify that the compound has been stored correctly according to the

guidelines in the table above. Improper storage can lead to degradation.
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Poor Cell Permeability: SGC2085 has been reported to have poor cell permeability, which

may result in a lack of cellular activity at concentrations up to 10 µM.[2] Consider using

cellular models with higher compound uptake or alternative experimental approaches.

Incorrect Concentration: Ensure that the final concentration in your assay is appropriate.

SGC2085 is a potent inhibitor of CARM1 with an IC50 of 50 nM in biochemical assays.[1][2]

Repeated Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of your stock solutions,

as this can lead to degradation. It is recommended to aliquot the stock solution into single-

use volumes.[2]

Q3: How should I prepare my stock solutions and how long can I store them?

A3: Prepare stock solutions in a suitable solvent like DMSO. For long-term storage, aliquot the

stock solutions to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to

one year or at -20°C for up to one month.[2]

Q4: Is SGC2085 hydrochloride selective for a specific target?

A4: Yes, SGC2085 is a potent and selective inhibitor of Coactivator Associated Arginine

Methyltransferase 1 (CARM1/PRMT4) with an IC50 of 50 nM.[1] It shows over 100-fold

selectivity for CARM1 over other PRMTs, with the exception of PRMT6 (IC50 = 5.2 µM).[2] It is

selective over PRMT8 at concentrations up to 50 µM and PRMT1, PRMT3, PRMT5, and

PRMT7 up to 100 µM.[1]

Experimental Protocols
In Vitro Inhibition of CARM1 in HEK293 Cells

This protocol describes a method to assess the cellular activity of SGC2085 hydrochloride by

monitoring the methylation status of BAF155 in HEK293 cells.[2]

1. Cell Culture:

Grow HEK293 cells in 12-well plates in DMEM supplemented with 10% FBS, 100 U/mL

penicillin, and 100 µg/mL streptomycin.[2]

2. Compound Treatment:
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Treat 30% confluent cells with the desired concentration of SGC2085 hydrochloride or

DMSO as a vehicle control.[2]

Incubate the cells for 48 hours.[2]

3. Cell Lysis:

After incubation, remove the media and lyse the cells in 100 µL of total lysis buffer (20 mM

Tris-HCl pH 8.0, 150 mM NaCl, 1 mM EDTA, 10 mM MgCl2, 0.5% Triton X-100, 12.5 U/mL

benzonase) supplemented with a complete EDTA-free protease inhibitor cocktail.[2]

Incubate at room temperature for 3 minutes, then add SDS to a final concentration of 1%.[2]

4. Western Blotting:

Run the cell lysates on SDS-PAGE.

Perform immunoblotting to determine the levels of unmethylated and methylated BAF155.

Diagrams
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Start: HEK293 Cells

Culture in DMEM + 10% FBS

Grow to 30% Confluency

Treat with SGC2085 or DMSO

Incubate for 48 hours

Lyse Cells

Run on SDS-PAGE

Immunoblot for BAF155 Methylation

End: Analyze Results

Click to download full resolution via product page

Caption: Experimental workflow for in-vitro analysis of SGC2085 hydrochloride.
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Initial Checks

Potential Solutions

Issue: Inconsistent or No Cellular Activity

Verify Storage Conditions
(-20°C solid, -80°C stock)

Confirm Proper Dissolution
(Fresh solvent, vortex/sonicate) Check Final Assay Concentration

Aliquot Stock to Avoid Freeze-Thaw Consider Cell Permeability Issues Use a Positive Control

Re-run Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for SGC2085 hydrochloride cellular assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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